Cas no 941965-00-0 (3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 941965-00-0
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 5460733
• Update Time: 2025-06-08

3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• VU0504435-1
• 3-methoxy-N-(2-(4-methoxyphenyl)-2-morpholinoethyl)benzamide
• 3-Methoxy-N-[2-(4-methoxyphenyl)-2-(4-morpholinyl)ethyl]benzamide
• 3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide

• InChI Key： LYTKIMIQNKXJFM-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC(=CC=1)OC)CNC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 448
• XLogP3: 2.3
• Topological Polar Surface Area: 60

Additional information on 3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide

Comprehensive Overview of 3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 941965-00-0)

3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 941965-00-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its morpholine and methoxybenzamide moieties, is often studied for its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Researchers are increasingly exploring its role in drug discovery, especially in areas such as central nervous system (CNS) disorders and metabolic diseases.

The molecular structure of 3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide includes a benzamide core linked to a morpholine ring and a methoxyphenyl group. This arrangement contributes to its physicochemical properties, such as solubility, stability, and bioavailability, which are critical for its potential therapeutic applications. The presence of the morpholine ring, a common pharmacophore in medicinal chemistry, enhances its ability to interact with biological systems, making it a promising candidate for further development.

In recent years, the compound has been the subject of numerous studies focusing on its structure-activity relationship (SAR). Researchers are particularly interested in how modifications to its methoxy or morpholine groups might influence its efficacy and selectivity. This aligns with the growing trend in precision medicine, where tailored molecular designs are sought to address specific disease mechanisms. The compound's potential as a kinase inhibitor or GPCR modulator has also been explored, reflecting the broader interest in targeted therapies.

From a synthetic chemistry perspective, 3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide is typically prepared through multi-step organic reactions, including amide coupling and nucleophilic substitution. Its synthesis often involves the use of protecting groups and catalysts to achieve high yields and purity. The compound's CAS No. 941965-00-0 serves as a unique identifier in chemical databases, facilitating its tracking in research and regulatory contexts.

The compound's potential applications extend beyond pharmaceuticals. For instance, it has been investigated in material science for its role in designing functional polymers or coatings. Its aromatic and heterocyclic components make it a versatile building block for advanced materials. Additionally, its stability under various conditions makes it suitable for analytical chemistry applications, such as a reference standard in chromatography or spectrometry.

As the scientific community continues to explore 3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide, questions about its toxicity profile, metabolic pathways, and scalable synthesis remain areas of active investigation. These topics are frequently searched in academic and industrial databases, highlighting the compound's relevance in contemporary research. Future studies may focus on optimizing its properties for specific applications, leveraging advances in computational chemistry and high-throughput screening.

In summary, 3-methoxy-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 941965-00-0) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in the realms of drug discovery and material science. As scientists uncover more about its mechanisms and applications, this compound is likely to remain a focal point in innovative scientific endeavors.